Cas no 111250-67-0 (Ono-4007 (free acid))

Ono-4007 (free acid) structure
Product name:Ono-4007 (free acid)
Ono-4007 (free acid) Chemical and Physical Properties
Names and Identifiers
-
- Ono-4007
- Ono-4007 (free acid)
- 2-Deoxy-3-O-(9-phenylnonanoyl)-2-[3(S)-(9-phenylnonanoyloxy)tetradecanamido]-4-O-sulfo-D-glucopyranose
- sodium;[(2R,3S,4R,5R)-6-hydroxy-2-(hydroxymethyl)-4-(9-phenylnonanoyloxy)-5-[[(3S)-3-(9-phenylnonanoyloxy)tetradecanoyl]amino]oxan-3-yl] sulfate
- 111250-67-0
- Ono-4007(free acid)
- SCHEMBL6795216
-
- Inchi: InChI=1S/C50H79NO12S/c1-2-3-4-5-6-7-8-15-26-35-42(60-45(54)36-27-16-11-9-13-20-29-40-31-22-18-23-32-40)38-44(53)51-47-49(48(63-64(57,58)59)43(39-52)61-50(47)56)62-46(55)37-28-17-12-10-14-21-30-41-33-24-19-25-34-41/h18-19,22-25,31-34,42-43,47-50,52,56H,2-17,20-21,26-30,35-39H2,1H3,(H,51,53)(H,57,58,59)
- InChI Key: CMFLZLVEEJRCCP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCC(CC(NC1C(O)OC(CO)C(OS(=O)(O)=O)C1OC(CCCCCCCCC1C=CC=CC=1)=O)=O)OC(CCCCCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 939.51400
- Monoisotopic Mass: 939.51424238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 65
- Rotatable Bond Count: 38
- Complexity: 1340
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 206Ų
Experimental Properties
- PSA: 206.20000
- LogP: 10.57920
Ono-4007 (free acid) Related Literature
-
Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
-
Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
-
Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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